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Compound of Interest

Compound Name: 2-Bromo-5-methylbenzoic acid

Cat. No.: B1267906

In the landscape of modern drug discovery and organic synthesis, 2-Bromo-5-methylbenzoic
acid stands out as a versatile and valuable intermediate.[1] Its unique molecular structure,
featuring a carboxylic acid, a methyl group, and a bromine atom on a benzene ring, provides a
reactive scaffold for constructing complex, biologically active molecules and advanced
materials.[1][2] However, its utility in the laboratory is intrinsically linked to a thorough
understanding and rigorous application of safety protocols. This guide is designed not as a
mere checklist, but as a technical resource for the experienced scientist. It aims to elucidate the
"why" behind the "how," fostering a culture of safety that is both intelligent and intuitive. By
grounding our procedures in the fundamental chemical and toxicological properties of this
compound, we can ensure that innovation and safety proceed hand-in-hand.

Chemical and Physical Profile

A foundational understanding of a compound's properties is the first step in a comprehensive
safety assessment. These characteristics dictate its behavior under various laboratory
conditions and inform the specific handling and storage requirements.
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Property Value Source(s)
CAS Number 6967-82-4 [11[3114]
Molecular Formula CsH7BrO2 [1112][3][4]
Molecular Weight 215.04 - 215.05 g/mol [1112]131[4]

White to off-white crystalline
Appearance _ [1][2](3]
powder/solid

Melting Point 136-143 °C [1][2][3]

Boiling Point 311.6£30.0 °C (Predicted) [2]

N Slightly soluble in chloroform
Solubility [2]
and methanol

pKa 2.92+0.10 (Predicted) [2]

Hazard Identification and GHS Classification

2-Bromo-5-methylbenzoic acid is classified as hazardous.[5] The following Globally
Harmonized System (GHS) classifications are consistently reported across multiple safety data
sheets. Understanding these hazards is critical for risk mitigation.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 L

(Single Exposure) irritation

(Source: Synthesis of data from[5][6][7])

Signal Word:Warning[5][6][8]
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Hazard Pictograms:

The Core of Safety: Personal Protective Equipment
(PPE)

The consistent use of appropriate PPE is the most direct and effective control measure for
preventing personal exposure. The selection of PPE must directly address the identified
hazards of skin/eye irritation, inhalation, and ingestion.
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Protection Type

Specification

Rationale and Field
Insights

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN166 (EU) or OSHA 29 CFR
1910.133 (US).[5][7]

The crystalline powder form
poses a significant risk of
mechanical eye injury and
chemical irritation. Standard
safety glasses are insufficient;
side-shields are mandatory to
protect against airborne
particles generated during

weighing and transfer.

Skin Protection

Chemical-impermeable gloves
(e.g., Nitrile). Inspected prior to
use.[6] A lab coat or chemical-

resistant apron.[9]

The compound is a known skin
irritant.[6][7] Gloves must be
inspected for pinholes or
degradation before each use.
Alab coat prevents
contamination of personal
clothing. For larger quantities,
impervious clothing may be

necessary.[6]

Respiratory Protection

Use only in a well-ventilated
area, preferably a certified
chemical fume hood.[5][7] If
engineering controls are
insufficient or irritation is
experienced, a NIOSH/MSHA
approved respirator with a

particulate filter is required.[5]

[6]7]

As a fine powder, the
compound can easily become
airborne, posing an inhalation
hazard that may cause
respiratory irritation.[6][7] All
weighing and transfer
operations should be
performed within a fume hood

to minimize aerosolization.

Laboratory Handling and Storage Protocols

A self-validating safety system involves embedding checks and best practices into the standard

workflow. The following protocols are designed to minimize risk at every stage of the chemical's

lifecycle in the lab.
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Engineering and Administrative Controls

e Primary Engineering Control: Always handle 2-Bromo-5-methylbenzoic acid in a properly
functioning chemical fume hood to control dust and vapor exposure.[5]

o Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of dust.[10]
[11]

o Eye Wash and Safety Shower: Eyewash stations and safety showers must be readily
accessible and tested regularly.[5][12]

o Work Practices: Avoid the formation of dust during handling.[11] Do not eat, drink, or smoke
in areas where the chemical is handled, stored, or used.[7][10] Wash hands thoroughly after
handling, especially before leaving the laboratory.[7][13]

Chemical Storage

Proper storage is crucial for maintaining chemical integrity and preventing hazardous
situations.

Conditions: Store in a cool, dry, and well-ventilated place.[5][7][11] A recommended storage
temperature is between 0-8°C.[1]

Container: Keep the container tightly closed and securely sealed.[5][7][11]

Incompatibilities: Store away from strong oxidizing agents.[7][12]

Labeling: Ensure all containers are clearly labeled with the chemical name and associated
hazards.
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Preparation & Handling

Don PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Weigh Solid Carefully
(Avoid Dust Generation)

Transfer to Reaction Vessel

Post-Reaction

Post-Experiment

Storage

Seal Container Tightly
Store at 0-8°C

Collect Contaminated PPE
& Labware

Place in Labeled
Hazardous Waste Container

Segregate from
Oxidizing Agents

Arrange for Licensed
Waste Disposal
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Exposure Event Occurs

J Inhalation | Skin Contact | Eye Contact Ingestion L
V' Id N
1. Move to Fresh Air 1. Remove contaminated clothing 1. Rinse with water (15 min) 1. Rinse mouth
2. Keep comfortable 2. Wash with soap & water (15 min) 2. Remove contact lenses 2. DO NOT induce vomiting
3. Seek medical help if unwell 3. Seek medical help if irritation persists 3. Seek IMMEDIATE medical attention 3. Seek medical help

Click to download full resolution via product page

Caption: Decision-making workflow for first aid response to exposure.

Accidental Release Measures

o Personal Precautions: Avoid all personal contact. [LO]Wear the prescribed PPE. [6]Evacuate
unnecessary personnel. [6][11]* Environmental Precautions: Prevent spillage from entering
drains or water courses. [10]* Containment and Cleanup: Use dry clean-up procedures and
avoid generating dust. [10]Carefully sweep up or vacuum the material and place it into a
suitable, labeled container for disposal. [12]Wash the spill area thoroughly with soap and
water. [10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam. [6][11]* Specific Hazards: Thermal decomposition can lead to the release of
irritating and toxic gases, including carbon oxides and hydrogen bromide. [7][8]* Protective
Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full
protective gear. [7][13]

Disposal Considerations
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All waste generated from the use of 2-Bromo-5-methylbenzoic acid must be treated as
hazardous.

o Chemical Waste: Dispose of the chemical and any heavily contaminated materials in a
designated, labeled hazardous waste container. [7][14]* Contaminated PPE: Contaminated
gloves, weigh boats, and other disposable PPE should be placed in a sealed bag and
disposed of as hazardous waste. [14]* Regulatory Compliance: All disposal practices must
be in accordance with applicable federal, state, and local regulations. [7][13]Consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.

Toxicological and Reactivity Profile

o Toxicology: The toxicological properties have not been fully investigated. [/]However, the
available data indicates it is harmful if swallowed and causes skin, eye, and respiratory
irritation. [6][7]* Chemical Stability: The compound is stable under normal, recommended
storage conditions. [5][7]* Reactivity: It is incompatible with strong oxidizing agents. [7][12]*
Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and hydrogen bromide. [7][8]

References
SAFETY DATA SHEET. National Institute of Standards and Technology. (2015-12-01). [Link]

e 2-Bromo-5-methylbenzoic acid | CBH7BrO2 | CID 228080 - PubChem.

o SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific. [Link]

e 2-CHLORO-5-BROMO BENZOIC ACID MSDS CAS-No. - Loba Chemie. Loba Chemie.
(2018-11-27). [Link]

e Personal Protective Equipment (PPE) - CHEMM. U.S. Department of Health & Human
Services. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Foreword: A Proactive Approach to Chemical Safety].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267906#2-bromo-5-methylbenzoic-acid-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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